Idramantone
Idramantone
Idramantone is an immunostimulant, a derivative of adamantine, and used in the treatment of pulmonary tuberculosis patients.
Brand Name:
Vulcanchem
CAS No.:
20098-14-0
VCID:
VC0530417
InChI:
InChI=1S/C10H14O2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-8,12H,1-5H2
SMILES:
C1C2CC3CC(C2)(CC1C3=O)O
Molecular Formula:
C10H14O2
Molecular Weight:
166.22 g/mol
Idramantone
CAS No.: 20098-14-0
Inhibitors
VCID: VC0530417
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 20098-14-0 |
---|---|
Product Name | Idramantone |
Molecular Formula | C10H14O2 |
Molecular Weight | 166.22 g/mol |
IUPAC Name | 5-hydroxyadamantan-2-one |
Standard InChI | InChI=1S/C10H14O2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-8,12H,1-5H2 |
Standard InChIKey | TZBDEVBNMSLVKT-UHFFFAOYSA-N |
SMILES | C1C2CC3CC(C2)(CC1C3=O)O |
Canonical SMILES | C1C2CC3CC(C2)(CC1C3=O)O |
Appearance | Solid powder |
Description | Idramantone is an immunostimulant, a derivative of adamantine, and used in the treatment of pulmonary tuberculosis patients. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1-hydroxyadamantan-4-one ADK-412 kamantane kemantan kemantane |
Reference | 1: Boĭko SS, Zherdev VP, Kisliak NA, Piatin BM, Klimova NV, Glan PV, Dvorianinov AA. [Interspecific differences in kemantan pharmacokinetics]. Eksp Klin Farmakol. 1994 Nov-Dec;57(6):48-50. Russian. PubMed PMID: 7756963. 2: Boĭko SS, Zherdev VP, Kisliak NA. [The clinical pharmacokinetics of kemantane]. Farmakol Toksikol. 1991 Jan-Feb;54(1):57-9. Russian. PubMed PMID: 1860503. 3: Man'ko VM, Pinegin BV, Rudneva TB, Zavgorodniĭ SG, Blagonravova OL, Gadzhiev RI, Artsimovich NG. [The effect of kemantane on T-helpers and T-suppressors]. Zh Mikrobiol Epidemiol Immunobiol. 1991 Sep;(9):66-7. Russian. PubMed PMID: 1836926. 4: Boĭko SS, Zherdev VP, Dvorianinov AA, Janku I, Buchar E. [Kemantane pharmacokinetics in rats]. Biull Eksp Biol Med. 1990 Nov;110(11):501-3. Russian. PubMed PMID: 2083333. 5: Man'ko VM, Pinegin BV, Rudneva TB, Blagonravova OL, Artsimovich NG, Gadzhiev RI. [The mitostatic and lymphotoxic action of kemantane and its effect on B-suppressors]. Zh Mikrobiol Epidemiol Immunobiol. 1991 Jun;(6):63-5. Russian. PubMed PMID: 1832260. 6: Kossii NV, Khomenko IS, Gergert VIa. [Treatment of immunodeficient conditions caused by viral infection with the Soviet immunomodulator kemantan in patients with pulmonary tuberculosis]. Probl Tuberk. 1991;(6):23-6. Russian. PubMed PMID: 1780303. 7: Rekalova EM. [The immunomodulator kemantan in the treatment of patients with exacerbated chronic obstructive bronchitis]. Lik Sprava. 1992 Apr;(4):73-6. Russian. PubMed PMID: 1441384. 8: Kovalev IE, Shipulina NV. Effect of adamantanone derivative possessing anti-HIV properties on the redox processes in the cytochrome P-450 system. Dokl Biochem Biophys. 2001 May-Jun;378:210-3. PubMed PMID: 11712183. |
PubChem Compound | 64184 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume